Cas no 2034512-34-8 (methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate)

• Product Name: methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate
• CAS No: 2034512-34-8
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5969835
• PubChem ID: 121020201
• Update Time: 2025-05-21

methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate
• F6525-6861
• methyl 4-((2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)carbamoyl)benzoate
• methyl 4-({2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)benzoate
• methyl 4-[2-[4-(furan-2-yl)pyrazol-1-yl]ethylcarbamoyl]benzoate
• 2034512-34-8
• AKOS026702960

• Inchi： 1S/C18H17N3O4/c1-24-18(23)14-6-4-13(5-7-14)17(22)19-8-9-21-12-15(11-20-21)16-3-2-10-25-16/h2-7,10-12H,8-9H2,1H3,(H,19,22)
• InChI Key： NOHDMGSQUUEJNX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=NN(C=1)CCNC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.4Ų

Additional information on methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate

Comprehensive Overview of Methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate (CAS No. 2034512-34-8)

Methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate (CAS No. 2034512-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This ester derivative features a furan-pyrazole hybrid scaffold, a structural motif increasingly explored for its potential bioactivity and applications in drug discovery. The compound's unique molecular architecture, combining a furan ring with a pyrazole core linked via an ethylcarbamoyl bridge to a methyl benzoate group, makes it a subject of interest for researchers investigating novel therapeutic agents and functional materials.

Recent studies highlight the growing demand for heterocyclic compounds like methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate in medicinal chemistry. The furan and pyrazole moieties are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers are particularly interested in how the methyl benzoate group influences the compound's solubility, bioavailability, and binding affinity to biological targets. This aligns with current trends in structure-activity relationship (SAR) studies, where subtle modifications to molecular frameworks can significantly enhance therapeutic efficacy.

In the context of drug design, CAS No. 2034512-34-8 represents a promising intermediate for developing small-molecule inhibitors. Its structural features allow for further derivatization, making it valuable for high-throughput screening campaigns. The compound's carbamoyl linker provides flexibility in molecular interactions, a critical factor in designing target-specific therapeutics. Recent publications have emphasized the role of such linkers in improving drug-likeness and reducing off-target effects, addressing a key challenge in modern pharmacology.

Beyond pharmaceuticals, methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate has potential applications in material science. The furan-pyrazole system's conjugated π-electrons make it a candidate for organic electronic materials, such as OLEDs or sensors. Researchers are exploring its photophysical properties, including absorption and emission characteristics, which could lead to innovations in optoelectronic devices. This dual applicability in life sciences and advanced materials underscores the compound's versatility.

Synthetic accessibility is another advantage of CAS No. 2034512-34-8. The compound can be prepared via multicomponent reactions or stepwise coupling strategies, leveraging commercially available precursors. Recent advancements in green chemistry have optimized its synthesis, reducing reliance on hazardous reagents—a priority for sustainable chemical manufacturing. These developments align with industry demands for eco-friendly synthetic routes, a frequently searched topic among chemists.

Analytical characterization of methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's structural integrity and purity, essential for reproducible research. The growing adoption of computational chemistry tools, such as molecular docking and DFT calculations, further enhances understanding of its electronic properties and potential interactions.

In summary, methyl 4-({2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}carbamoyl)benzoate (CAS No. 2034512-34-8) exemplifies the convergence of medicinal chemistry and materials science. Its multifaceted applications, from drug discovery to functional materials, position it as a valuable asset for interdisciplinary research. As the scientific community continues to explore heterocyclic scaffolds, this compound's relevance is expected to grow, driven by innovations in synthetic methodology and molecular design.